Cas no 175609-23-1 (2,1,3-Benzoxadiazole-5-methanol,1-oxide)

• Product Name: 2,1,3-Benzoxadiazole-5-methanol,1-oxide
• CAS No: 175609-23-1
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 112098
• Update Time: 2024-01-24

2,1,3-Benzoxadiazole-5-methanol,1-oxide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole-5-methanol,1-oxide
• 5-(hydroxymethyl)benzo[1,2-c]1,2,5-oxadiazole N1-oxide
• 2,1,3-Benzoxadiazole-5-methanol, 1-oxide

• Inchi： 1S/C7H6N2O3/c10-4-5-1-2-7-6(3-5)8-12-9(7)11/h1-3,10H,4H2
• InChI Key： PGGQDQFDAHJMTE-UHFFFAOYSA-N
• SMILES： [N+]1([O-])=C2C=CC(CO)=CC2=NO1

Computed Properties

• Exact Mass: 166.03788

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 357.6±34.0 °C(Predicted)
• PSA: 73.2
• pka: 13.26±0.10(Predicted)